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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic anhydride

Cat. No.: B559624

An In-depth Technical Guide to the Material Safety Data Sheet for 3,6-Dichlorotrimellitic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety and handling
information for 3,6-Dichlorotrimellitic anhydride (CAS No: 81742-10-1). The information is
compiled and synthesized from publicly available Safety Data Sheets (SDS) and chemical
databases to ensure a high standard of accuracy and utility for laboratory and drug
development professionals.

Chemical Identification and Physical Properties

This section details the fundamental identifiers and physical characteristics of 3,6-
Dichlorotrimellitic anhydride.
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Identifier Value Source

4,7-dichloro-1,3-dioxo-2-
IUPAC Name ) ) [1]
benzofuran-5-carboxylic acid

CAS Number 81742-10-1 [1][2]13]
Molecular Formula CoH2CI20s [11[3]
Molecular Weight 261.01 g/mol [1]

3,6-Dichlorotrimellitic
anhydride; 4,7-DICHLORO-

Synonyms 1,3-DIHYDRO-1,3-DIOXO-5- [1]
ISOBENZOFURANCARBOXY
LIC ACID
EC Number 862-993-4 [1]
Physical Property Value Source
Appearance Solid [4]
) ) Not specified in provided
Melting Point
results
N ) Not specified in provided
Boiling Point
results
Storage Temperature 2-8°C [2]

Hazard Identification and GHS Classification

3,6-Dichlorotrimellitic anhydride is classified as a hazardous substance under the Globally
Harmonized System (GHS). The following table summarizes its classification and associated
hazard statements.
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GHS
S Hazard Class Hazard Code Description Source

Classification
Harmful if
swallowed,
Causes skin

) ) irritation, Causes

Pictogram Warning - ) [1]

serious eye

irritation, May

cause respiratory

irritation

Acute Toxicity, Harmful if

Acute Tox. 4 H302 [1]
Oral swallowed
Skin ]
] o ] ) Causes skin

Corrosion/Irritatio  Skin Irrit. 2 H315 o [1]
irritation

n

Serious Eye

) Causes serious
Damage/Eye Eye Irrit. 2 H319 o [1]
eye irritation

Irritation
Specific Target
o May cause
Organ Toxicity )
) STOT SE 3 H335 respiratory [1]
(Single o
irritation
Exposure)

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to ensure personnel safety
and material integrity.

Experimental Workflow for Safe Handling

The following workflow outlines the necessary steps for safely handling 3,6-Dichlorotrimellitic
anhydride in a laboratory setting.
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Preparation

Don appropriate PPE:
- Chemical Fume Hood
- Safety Goggles/Face Shield
- Impervious Gloves
- Lab Coat

Ensure access to:
- Eyewash Station
- Safety Shower

Work under inert atmosphere
and protect from moisture

- /

Proceed

4 )

dling
A/

Weigh material in a
chemical fume hood

Avoid dust formation
during transfer

Use non-sparking tools

- J

Task Complete

4 Post-H va\ndling )

El'ightly close containea
Wash hands and face
thoroughly

Dispose of waste according
to regulations

- J

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,6-Dichlorotrimellitic anhydride.
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Storage Conditions

Parameter Requirement Reason Source
Store under an inert Protects from
Atmosphere ] ) [4]
atmosphere moisture and air
Temperature Cool, dry place Prevents degradation [415]
Prevents
Ventilation Well-ventilated area accumulation of [4][5]
vapors/dust
_ Prevents
] Tightly closed o
Container ] contamination and [415]
containers

exposure to moisture

Incompatibilities

Bases, Water,

Oxidizing agents

Prevents hazardous

reactions

[4]

Emergency Procedures and First Aid

Immediate and appropriate response to exposure is critical. This section provides detailed

protocols for emergency situations.

First Aid Measures by Exposure Route
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Exposure Route Immediate Action Medical Attention Source

Remove person to

) Call a POISON
) fresh air and keep )
Inhalation CENTER or doctor if [5]
comfortable for
) you feel unwell.
breathing.

Take off all

contaminated clothing
) ) ) Call a POISON
Skin Contact immediately. Wash off [5]
) CENTER or doctor.
with soap and plenty

of water.

Rinse cautiously with

water for several ]
) Immediately call a
minutes. Remove
Eye Contact ) POISON CENTER or [5]
contact lenses, if
doctor.
present and easy to

do. Continue rinsing.

) Rinse mouth. Do NOT  Call a POISON
Ingestion ) N [5][6]
induce vomiting. CENTER or doctor.

Spill Response Protocol

In the event of a spill, the following logical workflow should be initiated to contain and clean the
material safely.
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(Evacuate personnel to safe areas)

'

Wear suitable protective equipment
(respirator, gloves, goggles)

Prevent product from
entering drains

'

Sweep up and shovel into
suitable containers for disposal

i Y

Avoid dust formation Ensure adequate ventilation DIEEOED O wastg CRTE
to regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of 3,6-Dichlorotrimellitic anhydride.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling this chemical.
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Protection Type Specification Standard Source
Safety glasses with
side-shields or OSHA 29 CFR

Eye/Face Protection chemical goggles.
Face shield if

splashing is possible.

1910.133 or European  [4]
Standard EN166

Wear appropriate
: ) protective gloves and
Skin Protection )
clothing to prevent

skin exposure.

- [4]

Use a NIOSH/MSHA
or European Standard
EN 149 approved

Respiratory Protection  respirator if exposure
limits are exceeded or
if irritation is

experienced.

NIOSH/MSHA or EN

149 l

Stability and Reactivity

Understanding the chemical stability and reactivity is crucial for safe storage and handling.
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Parameter Details Source

) N Stable under recommended
Chemical Stability N [7]
storage conditions.

Exposure to moist air or water.
Conditions to Avoid [4] Avoid creating dusty [41[8]

conditions.[8]

) ) Bases, Water, Oxidizing
Incompatible Materials [4]
agents.

Carbon monoxide (CO),
Carbon dioxide (COz2), [4]
Hydrogen chloride.

Hazardous Decomposition
Products

o Hazardous polymerization
Hazardous Polymerization [4]
does not occur.

Toxicological and Ecological Information
Toxicological Summary

Detailed quantitative toxicological studies such as LD50 or LC50 values for 3,6-
Dichlorotrimellitic anhydride are not readily available in the public domain. The primary
toxicological concerns are based on its GHS classification.

o Acute Effects: Harmful if swallowed. Causes irritation to the skin, eyes, and respiratory tract.

[1]

» Sensitization: Some sources for related compounds like trimellitic anhydride indicate a risk of
causing allergic skin reactions or asthma-like symptoms if inhaled.[6][7][8][9][10]

o Chronic Effects: No information was available on the long-term effects of exposure.

» Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[4]

Ecological Information
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» Ecotoxicity: The substance reacts with water, so no standard ecotoxicity data is available.[4]
It should not be released into the environment or allowed to contaminate ground water
systems.[4]

» Persistence and Degradability: Persistence is considered unlikely based on its reactivity with
water.[4]

e Bioaccumulation: No information is available, but significant bioaccumulation is not expected.

[4]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[4] Waste generators are responsible for determining if a
discarded chemical is classified as hazardous and ensuring complete and accurate
classification.[4]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet (SDS) provided by the manufacturer. Users should always consult
the most current SDS for the specific product they are using and receive proper training before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b559624#3-6-dichlorotrimellitic-anhydride-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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